Cas no 209265-55-4 (4-ethyl-4-methylpyrrolidin-2-one)

4-Ethyl-4-methylpyrrolidin-2-one is a cyclic amide (lactam) belonging to the pyrrolidinone class, characterized by its unique substitution pattern with ethyl and methyl groups at the 4-position. This structural feature enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and specialty chemicals. Its polar aprotic nature facilitates solubility in a range of solvents, while the lactam functionality offers versatile reactivity for ring-opening or functionalization reactions. The compound’s well-defined structure and purity make it suitable for applications requiring precise molecular control, such as drug development or advanced material synthesis.
4-ethyl-4-methylpyrrolidin-2-one structure
209265-55-4 structure
Product Name:4-ethyl-4-methylpyrrolidin-2-one
CAS No:209265-55-4
MF:C7H13NO
MW:127.184221982956
MDL:MFCD19221072
CID:4637104
PubChem ID:18784903
Update Time:2025-10-11

4-ethyl-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-4-methylpyrrolidin-2-one
    • 2-Pyrrolidinone, 4-ethyl-4-methyl-
    • MDL: MFCD19221072
    • Inchi: 1S/C7H13NO/c1-3-7(2)4-6(9)8-5-7/h3-5H2,1-2H3,(H,8,9)
    • InChI Key: XXBDVSFUTMOBHO-UHFFFAOYSA-N
    • SMILES: N1CC(CC)(C)CC1=O

Computed Properties

  • Exact Mass: 127.099714038g/mol
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.1Ų

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Additional information on 4-ethyl-4-methylpyrrolidin-2-one

4-Ethyl-4-Methylpyrrolidin-2-one (CAS No. 209265-55-4): A Comprehensive Overview

4-Ethyl-4-methylpyrrolidin-2-one (CAS No. 209265-55-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of pyrrolidinones, which are characterized by a five-membered ring containing a ketone group. The presence of the ethyl and methyl substituents on the pyrrolidinone ring imparts distinct physical and chemical properties, making it a valuable building block in the development of novel compounds and materials.

The chemical structure of 4-ethyl-4-methylpyrrolidin-2-one (EEMP) consists of a pyrrolidinone ring with an ethyl group and a methyl group attached to the same carbon atom. This specific arrangement of substituents results in a highly stable and reactive molecule, which can participate in a wide range of chemical reactions. The synthesis of EEMP can be achieved through various methods, including the cyclization of N-substituted amino acids or the reaction of ketones with ammonia derivatives. These synthetic routes have been extensively studied and optimized to ensure high yields and purity, making EEMP readily available for research and industrial applications.

In the pharmaceutical industry, EEMP has shown promise as a potential therapeutic agent due to its ability to modulate biological processes. Recent studies have explored its use as an intermediate in the synthesis of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The unique structure of EEMP allows it to interact with specific receptors and enzymes, potentially leading to the development of more effective treatments. For example, researchers at the University of California have reported that EEMP derivatives exhibit neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's pathology.

Beyond its pharmaceutical applications, EEMP has also found utility in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of functional materials with enhanced mechanical and thermal properties. For instance, EEMP has been used as a ligand in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery. The high stability and tunability of these MOFs make them suitable for various industrial processes, including carbon capture and separation technologies.

The physical properties of 4-ethyl-4-methylpyrrolidin-2-one are well-documented and contribute to its versatility in different applications. It is a colorless liquid with a boiling point around 180°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and process in laboratory settings and industrial environments. Additionally, EEMP exhibits good thermal stability, which is crucial for its use in high-temperature processes.

Recent advancements in analytical techniques have further enhanced our understanding of EEMP's behavior in different systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the molecular structure and dynamics of EEMP. These studies have provided valuable insights into the conformational flexibility and reactivity of the molecule, which are essential for optimizing its use in various applications.

The environmental impact of 4-ethyl-4-methylpyrrolidin-2-one is another important consideration. While it is generally considered safe for use in controlled environments, proper handling and disposal protocols should be followed to minimize any potential risks. Research into the biodegradability and ecotoxicity of EEMP is ongoing, with preliminary results indicating that it has low toxicity to aquatic organisms when used at recommended concentrations.

In conclusion, 4-ethyl-4-methylpyrrolidin-2-one (CAS No. 209265-55-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, EEMP is poised to play a significant role in advancing various scientific fields.

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